Cas no 1804306-09-9 (3-(Bromomethyl)-2-fluoro-5-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-2-fluoro-5-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804306-09-9
• MF: C₇H₃BrF₄N₂O₃
• MW: 319.007934808731
• CID: 4828604
• Update Time: 2025-11-01

3-(Bromomethyl)-2-fluoro-5-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-fluoro-5-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF4N2O3/c8-1-3-5(17-7(10,11)12)4(14(15)16)2-13-6(3)9/h2H,1H2
• InChI Key： QWHPUXXGHXHOBB-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C=1OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9

Additional information on 3-(Bromomethyl)-2-fluoro-5-nitro-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Bromomethyl)-2-fluoro-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804306-09-9)

3-(Bromomethyl)-2-fluoro-5-nitro-4-(trifluoromethoxy)pyridine is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique molecular structure, characterized by the presence of a bromomethyl group, a fluoro substituent, and a nitro group, this compound offers versatile applications in synthetic chemistry. The trifluoromethoxy moiety further enhances its reactivity, making it a valuable intermediate for the synthesis of more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their increasing use in the development of novel therapeutics and crop protection agents. Researchers are particularly interested in the 3-(Bromomethyl)-2-fluoro-5-nitro-4-(trifluoromethoxy)pyridine due to its potential role in creating selective kinase inhibitors and herbicides. The compound's ability to act as a building block for heterocyclic compounds has also made it a focal point in medicinal chemistry.

The synthesis of 3-(Bromomethyl)-2-fluoro-5-nitro-4-(trifluoromethoxy)pyridine involves multi-step processes, often starting from commercially available pyridine precursors. Key steps include halogenation, nitration, and the introduction of the trifluoromethoxy group. These reactions require precise control of conditions to ensure high yield and purity. The compound's CAS No. 1804306-09-9 serves as a unique identifier, facilitating its procurement and regulatory compliance in global markets.

One of the most discussed topics in the context of fluorinated pyridines is their environmental impact and biodegradability. While 3-(Bromomethyl)-2-fluoro-5-nitro-4-(trifluoromethoxy)pyridine is not classified as hazardous, its derivatives are subject to scrutiny under green chemistry principles. Researchers are actively exploring sustainable synthesis routes and alternative reagents to minimize waste and energy consumption. This aligns with the broader industry trend toward eco-friendly chemical production.

Another area of interest is the compound's potential in drug discovery. The fluoro and nitro groups are known to enhance the bioavailability and metabolic stability of pharmaceutical candidates. As such, 3-(Bromomethyl)-2-fluoro-5-nitro-4-(trifluoromethoxy)pyridine is being investigated for its utility in designing next-generation antibiotics and anticancer agents. Its role in proteolysis-targeting chimeras (PROTACs) has also been highlighted in recent studies.

From a commercial perspective, the global market for pyridine derivatives is expected to grow steadily, with 3-(Bromomethyl)-2-fluoro-5-nitro-4-(trifluoromethoxy)pyridine playing a niche but critical role. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality standards. The compound's CAS No. 1804306-09-9 is frequently referenced in procurement databases, underscoring its importance in the supply chain.

In conclusion, 3-(Bromomethyl)-2-fluoro-5-nitro-4-(trifluoromethoxy)pyridine represents a fascinating intersection of chemistry, biology, and environmental science. Its multifaceted applications, coupled with ongoing research into its properties, ensure that it will remain a topic of interest for years to come. Whether in the lab or the marketplace, this compound continues to demonstrate its value as a versatile chemical intermediate.